5-Cyano-1-(4-bromophenyl)uracil

• Molecular Formula: C11H6BrN3O2
• Molecular Weight: 292.09 g/mol
• IUPAC Name: 1-(4-bromophenyl)-2,4-dioxopyrimidine-5-carbonitrile
• InChI: InChI=1S/C11H6BrN3O2/c12-8-1-3-9(4-2-8)15-6-7(5-13)10(16)14-11(15)17/h1-4,6H,(H,14,16,17)
• InChI Key: NQVXGXMYGVQTKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C=C(C(=O)NC2=O)C#N)Br

Description

5-Cyano-1-(4-bromophenyl)uracil is a useful research compound. Its molecular formula is C11H6BrN3O2 and its molecular weight is 292.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Following procedures hereinabove, each of aniline and 4-bromoaniline is reacted with α-cyano-β-ethoxy-N-ethoxycarbonylacrylamide and cyclized to yield 5-cyano-1-phenyluracil, m.p. 290°, and 5-cyano-1-(4-bromophenyl)uracil, m.p. 257°-260°. The foregoing two compounds have been reported by Atkinson et al., J. Chem. Soc. 4118-4123 (1956) and Senda et al., Chem Pharm. Bull. 22(1), 189-195 (1974), respectively.